Cas no 956283-09-3 ((2-(Methylamino)sulfonylphenyl)boronic Acid)

(2-(Methylamino)sulfonylphenyl)boronic acid is a boronic acid derivative featuring both a sulfonamide and boronic acid functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. The sulfonamide moiety enhances its solubility and reactivity, while the boronic acid group enables its use in Suzuki-Miyaura cross-coupling reactions for constructing biaryl structures. This compound is particularly valuable in pharmaceutical research for designing enzyme inhibitors and receptor modulators due to its dual functionality. Its stability under mild conditions and compatibility with various reaction environments further contribute to its utility in complex synthetic pathways. Proper handling under inert conditions is recommended to preserve its reactivity.

(2-(Methylamino)sulfonylphenyl)boronic Acid structure

956283-09-3 structure

Product Name:(2-(Methylamino)sulfonylphenyl)boronic Acid

CAS No:956283-09-3

MF:C₇H₁₀BNO₄S

MW:215.034600734711

MDL:MFCD09038342

CID:802673

PubChem ID:46739029

Update Time:2025-06-07

(2-(Methylamino)sulfonylphenyl)boronic Acid Chemical and Physical Properties

Names and Identifiers

- (2-(N-Methylsulfamoyl)phenyl)boronic acid
- (2-[(Methylamino)sulfonyl]phenyl)boronic acid
- Boronic acid,B-[2-[(methylamino)sulfonyl]phenyl]-
- N-methylbenzenesulfonamide-2-boronic acid
- B-[2-[(Methylamino)sulfonyl]phenyl]boronic acid (ACI)
- (2-(N-Methylsulfamoyl)phenyl)boronicacid
- 2-(N-Methylsulfamoyl)phenylboronic acid
- DTXSID40674668
- MFCD09038342
- AS-55714
- DA-00200
- [2-(METHYLSULFAMOYL)PHENYL]BORONIC ACID
- F11402
- B-[2-[(methylamino)sulfonyl]phenyl]Boronic acid
- (2-[(methylamino)sulfonyl]phenyl)boronic acid, AldrichCPR
- CS-0061792
- (2-(N-methyl-sulfamoyl)-phenyl) boronic acid
- 956283-09-3
- SCHEMBL344268
- (2-(N-methyl-sulfamoyl)-phenyl)boronic acid
- AKOS015850920
- AB49542
- AZXVSPOMIIRTDT-UHFFFAOYSA-N
- (2-(Methylamino)sulfonylphenyl)boronic Acid
- MDL： MFCD09038342
- Inchi： 1S/C7H10BNO4S/c1-9-14(12,13)7-5-3-2-4-6(7)8(10)11/h2-5,9-11H,1H3
- InChI Key： AZXVSPOMIIRTDT-UHFFFAOYSA-N
- SMILES： O=S(C1C(B(O)O)=CC=CC=1)(NC)=O

Computed Properties

Exact Mass: 215.04200
Monoisotopic Mass: 215.042
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95A^2

Experimental Properties

PSA: 95.01000
LogP: -0.25380

(2-(Methylamino)sulfonylphenyl)boronic Acid Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

(2-(Methylamino)sulfonylphenyl)boronic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM136050-1g	(2-(N-methylsulfamoyl)phenyl)boronic acid	956283-09-3	0.95	1g	$90	2021-08-05
TRC	M332018-50mg	(2-[(Methylamino)sulfonyl]phenyl)boronic Acid	956283-09-3		50mg	$ 50.00	2022-06-03
TRC	M332018-100mg	(2-[(Methylamino)sulfonyl]phenyl)boronic Acid	956283-09-3		100mg	$ 65.00	2022-06-03
TRC	M332018-500mg	(2-[(Methylamino)sulfonyl]phenyl)boronic Acid	956283-09-3		500mg	$ 160.00	2022-06-03
ChemScence	CS-0061792-1g	(2-(N-Methylsulfamoyl)phenyl)boronic acid	956283-09-3	≥97.0%	1g	$90.0	2022-04-26
Chemenu	CM136050-1g	(2-(N-methylsulfamoyl)phenyl)boronic acid	956283-09-3	95%+	1g	$115	2024-07-18
abcr	AB271808-1 g	(2-[(Methylamino)sulfonyl]phenyl)boronic acid, 95%; .	956283-09-3	95%	1 g	€232.40	2023-07-20
abcr	AB271808-5 g	(2-[(Methylamino)sulfonyl]phenyl)boronic acid, 95%; .	956283-09-3	95%	5 g	€808.70	2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N942777-100mg	(2-(N-Methylsulfamoyl)phenyl)boronic acid	956283-09-3	97%	100mg	￥184.50	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N942777-250mg	(2-(N-Methylsulfamoyl)phenyl)boronic acid	956283-09-3	97%	250mg	￥337.50	2022-09-28

(2-(Methylamino)sulfonylphenyl)boronic Acid Production Method

Production Method 1

5183-78-8

956283-09-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
1.2 Reagents: Triisopropyl borate ; 2 h, 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference